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Compound of Interest

Compound Name: Coelenterazine hcp

Cat. No.: B048168 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Coelenterazine hcp
stock and working solutions, crucial for its application in various bioluminescence-based

assays. Coelenterazine hcp, a synthetic analog of Coelenterazine, is a widely used luciferin

for luciferases such as Renilla luciferase and photoproteins like aequorin.[1][2][3] Its enhanced

luminescence intensity and faster kinetics make it a preferred substrate for sensitive

applications, including reporter gene assays, BRET (Bioluminescence Resonance Energy

Transfer), and intracellular calcium measurements.[3][4]

Data Summary
Quantitative data for the preparation of Coelenterazine hcp solutions are summarized in the

tables below for easy reference and comparison.

Table 1: Properties of Coelenterazine hcp
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Property Value Source

Molecular Weight 399.5 g/mol

Appearance Yellow solid

Emission Maximum ~445 nm

Recommended Solvents
Methanol (MeOH) or Ethanol

(EtOH)

Incompatible Solvents Dimethyl sulfoxide (DMSO)

Table 2: Stock and Working Solution Parameters

Parameter Stock Solution Working Solution Source

Typical Concentration 1 mg/mL to 5 mg/mL 1 µM to 100 µM

Solvent
Acidified Methanol or

Ethanol

Assay Buffer (e.g.,

PBS)

Storage Temperature
-20°C or -80°C (under

inert gas)

Prepared fresh before

use

Stability
Up to 1 year (as a

solid, properly stored)

Prone to oxidation in

aqueous solutions

Experimental Protocols
I. Preparation of Coelenterazine hcp Stock Solution (1
mg/mL)
This protocol describes the preparation of a 1 mg/mL stock solution of Coelenterazine hcp in

methanol. It is critical to handle Coelenterazine hcp with care, as it is light-sensitive and

susceptible to oxidation.

Materials:

Coelenterazine hcp (lyophilized powder)
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Anhydrous Methanol (or Ethanol)

Argon or Nitrogen gas

Light-blocking microcentrifuge tubes or amber vials

Pipettes and sterile pipette tips

Procedure:

Allow the vial of lyophilized Coelenterazine hcp to equilibrate to room temperature before

opening to prevent condensation.

To prevent oxidation, it is recommended to use methanol or ethanol that has been purged

with an inert gas (argon or nitrogen) for 10-15 minutes. Some protocols also suggest

acidifying the alcohol to improve stability.

Carefully open the vial and add the appropriate volume of inert gas-purged, anhydrous

methanol to the Coelenterazine hcp powder to achieve a final concentration of 1 mg/mL.

For example, add 1 mL of methanol to 1 mg of Coelenterazine hcp.

Vortex briefly until the powder is completely dissolved. The solution should be a clear, yellow

liquid.

Aliquot the stock solution into smaller, single-use volumes in light-blocking microcentrifuge

tubes or amber vials to minimize freeze-thaw cycles and light exposure.

Purge the headspace of each aliquot with argon or nitrogen gas before sealing.

Store the aliquots at -20°C or for long-term storage at -80°C, protected from light. Properly

stored, the solid form is stable for at least one year.

II. Preparation of Coelenterazine hcp Working Solution
(100 µM)
This protocol details the dilution of the Coelenterazine hcp stock solution to a typical working

concentration for in vitro assays. Working solutions should always be prepared fresh before
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each experiment due to the limited stability of Coelenterazine hcp in aqueous buffers.

Materials:

Coelenterazine hcp stock solution (1 mg/mL)

Assay buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4)

Sterile microcentrifuge tubes

Pipettes and sterile pipette tips

Procedure:

Thaw a single-use aliquot of the Coelenterazine hcp stock solution (1 mg/mL) at room

temperature, protected from light.

Calculate the volume of the stock solution required to achieve the desired final concentration

in the assay buffer. To prepare a 100 µM working solution, you can use the following

calculation:

Molarity of stock solution (1 mg/mL) = (1 g/L) / (399.5 g/mol ) = 0.0025 M = 2.5 mM

Using the dilution formula M1V1 = M2V2: (2.5 mM)(V1) = (0.1 mM)(Final Volume)

For example, to prepare 1 mL of a 100 µM working solution, add 40 µL of the 2.5 mM stock

solution to 960 µL of the desired assay buffer.

Mix gently by pipetting or brief vortexing.

Use the freshly prepared working solution immediately in your assay to ensure optimal

performance. The luminescence signal can decrease over time as the Coelenterazine hcp
oxidizes in the aqueous buffer.

Visualizations
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Caption: Workflow for preparing Coelenterazine hcp solutions.
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Caption: Aequorin-based calcium detection with Coelenterazine hcp.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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